Cas no 158833-10-4 (spiroadamantane-2,2'-pyrrolidine hydrochloride)

• Product Name: spiroadamantane-2,2'-pyrrolidine hydrochloride
• CAS No: 158833-10-4
• MF: C₁₃H₂₂ClN
• MW: 227.77348279953
• CID: 5457380
• PubChem ID: 44562843
• Update Time: 2025-06-08

spiroadamantane-2,2'-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• CHEMBL473914
• 158833-10-4
• Z4745406573
• spiro[adamantane-2,2'-pyrrolidine] hydrochloride
• spiro[adamantane-2,2'-pyrrolidine];hydrochloride
• EN300-27685046
• Spiro[pyrrolidine-2,2′-tricyclo[3.3.1.13,7]decane], hydrochloride (1:1)
• spiroadamantane-2,2'-pyrrolidine hydrochloride

• Inchi： 1S/C13H21N.ClH/c1-2-13(14-3-1)11-5-9-4-10(7-11)8-12(13)6-9;/h9-12,14H,1-8H2;1H
• InChI Key： JZLIAHKBHSSGPI-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC21C1CC3CC(C1)CC2C3

Computed Properties

• Exact Mass: 227.1440774g/mol
• Monoisotopic Mass: 227.1440774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on spiroadamantane-2,2'-pyrrolidine hydrochloride

Comprehensive Overview of spiroadamantane-2,2'-pyrrolidine hydrochloride (CAS No. 158833-10-4): Properties, Applications, and Research Insights

The compound spiroadamantane-2,2'-pyrrolidine hydrochloride (CAS No. 158833-10-4) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its distinctive spiroadamantane core combined with a pyrrolidine moiety makes it a versatile scaffold for drug discovery and material science applications. This article delves into its molecular characteristics, synthesis pathways, and potential uses, while addressing trending topics such as neurodegenerative disease research, central nervous system (CNS) drug development, and small-molecule therapeutics.

Chemically, spiroadamantane-2,2'-pyrrolidine hydrochloride belongs to the class of spirocyclic compounds, which are renowned for their three-dimensional rigidity and metabolic stability. The adamantane group enhances lipophilicity, a property critical for blood-brain barrier (BBB) penetration—a hot topic in CNS drug design. Researchers are increasingly exploring this compound for its potential role in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are pivotal in treating conditions like Parkinson's disease and chronic pain.

From a synthetic perspective, the preparation of CAS No. 158833-10-4 often involves multi-step organic reactions, including cycloaddition and reductive amination. Recent advancements in green chemistry have spurred interest in optimizing these processes to reduce environmental impact, aligning with the global push for sustainable pharmaceutical manufacturing. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to confirm its purity and structural integrity.

In the realm of drug discovery, this compound's spirocyclic framework offers a promising template for designing allosteric modulators—a trending area in precision medicine. Its ability to mimic bioactive conformations while resisting enzymatic degradation makes it a candidate for next-generation therapeutics. Notably, its hydrochloride salt form improves solubility, addressing a common challenge in oral drug bioavailability.

Beyond pharmaceuticals, spiroadamantane-2,2'-pyrrolidine hydrochloride has potential applications in material science, particularly in designing supramolecular architectures and catalysts. Its rigid structure could contribute to the development of molecular machines or nanoscale sensors, topics gaining traction in nanotechnology forums.

Safety and regulatory aspects of CAS No. 158833-10-4 are frequently queried in scientific databases. While it is not classified as hazardous under current guidelines, proper laboratory handling protocols must be followed. The compound's stability under various pH conditions is also a subject of ongoing study, particularly for formulation scientists.

In conclusion, spiroadamantane-2,2'-pyrrolidine hydrochloride represents a compelling case study at the intersection of medicinal chemistry and advanced materials. Its adaptability to address both therapeutic challenges and technological innovations ensures its relevance in contemporary research. For those exploring structure-activity relationships (SAR) or drug-likeness parameters, this compound offers a rich avenue for investigation.